3-butoxy-N-(4-methyl-2-pyridinyl)benzamide

• IUPAC Name: 3-butoxy-N-(4-methylpyridin-2-yl)benzamide
• InChI: InChI=1S/C17H20N2O2/c1-3-4-10-21-15-7-5-6-14(12-15)17(20)19-16-11-13(2)8-9-18-16/h5-9,11-12H,3-4,10H2,1-2H3,(H,18,19,20)
• InChI Key: AFISUGOEMQZSAR-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC2=NC=CC(=C2)C
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

3-butoxy-N-(4-methyl-2-pyridinyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. The compound is often referred to as BPN14770 and has been studied extensively for its ability to enhance cognitive function and treat various neurological disorders.

Scientific Research Applications

BPN14770 has been studied extensively for its potential applications in treating various neurological disorders such as Alzheimer's disease, Fragile X syndrome, and schizophrenia. The compound has been shown to enhance cognitive function and improve memory in animal models. It has also been found to reduce the levels of amyloid beta, a protein that is associated with Alzheimer's disease, in the brain.

Mechanism of Action

BPN14770 works by inhibiting the activity of an enzyme called phosphodiesterase-4D (PDE4D). PDE4D is involved in the degradation of cyclic adenosine monophosphate (cAMP), a second messenger molecule that is involved in various cellular processes such as memory formation and learning. By inhibiting PDE4D, BPN14770 increases the levels of cAMP in the brain, which leads to enhanced cognitive function and memory.
Biochemical and Physiological Effects:
BPN14770 has been shown to have various biochemical and physiological effects in animal models. The compound has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. It has also been found to reduce inflammation in the brain and increase the levels of acetylcholine, a neurotransmitter that is involved in memory and learning.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BPN14770 in lab experiments is its specificity for PDE4D. The compound has been shown to have minimal effects on other PDE isoforms, which reduces the risk of off-target effects. However, one of the limitations of using BPN14770 is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research of BPN14770. One area of focus is the development of more potent and selective PDE4D inhibitors that can be used in clinical trials. Another area of focus is the investigation of the compound's potential applications in treating other neurological disorders such as Parkinson's disease and Huntington's disease. Additionally, further research is needed to understand the long-term effects of BPN14770 on cognitive function and memory.
Conclusion:
In conclusion, 3-butoxy-N-(4-methyl-2-pyridinyl)benzamide, also known as BPN14770, is a chemical compound that has shown promising results in treating various neurological disorders. The compound works by inhibiting the activity of PDE4D, which leads to enhanced cognitive function and memory. While there are some limitations to using BPN14770 in lab experiments, there are several future directions for research that could lead to the development of new treatments for neurological disorders.